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Compound of Interest

Compound Name: alpha-Myrcene

Cat. No.: B161597

An In-Depth Technical Guide to a-Myrcene

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical properties of a-Myrcene, an acyclic monoterpene.

Chemical Identity

Alpha-Myrcene, a less common isomer of 3-myrcene, is a naturally occurring olefinic
hydrocarbon found in the essential oils of various plants.[1]

IUPAC Name: 2-Methyl-6-methylideneocta-1,7-diene[1][2]
Chemical Formula: CioH1e[1][2][3][4]

Molecular Weight: 136.23 g/mol [2]

CAS Number: 1686-30-2[1][3]

Chemical Structure

The structural formula of a-Myrcene is characterized by an eight-carbon chain with three
double bonds.

Caption: 2D chemical structure of a-Myrcene.
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Physicochemical Properties

A summary of the key physicochemical properties of a-Myrcene is provided below. This data is
essential for understanding its behavior in various experimental and biological systems.

Property Value Source
Molecular Weight 136.234 g/mol [3]
Canonical SMILES C=CC(=C)CCccCcC(=C)C [1]
InChi Key VYBREYKSZAROCT- (]

UHFFFAOYSA-N

CAS Number 1686-30-2 [1][3]

Further Research and Applications

While 3-myrcene is more common and widely studied, a-myrcene is also a subject of interest in
phytochemistry and potential pharmacological applications. Further research is needed to fully
elucidate its biological activities and mechanisms of action. This document will be updated with
more in-depth data on experimental protocols and biological pathways as more information is
gathered and analyzed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [alpha-Myrcene chemical structure and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161597#alpha-myrcene-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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